Cas no 7752-60-5 (4(3H)-Pyrimidinone, 2-amino-5,6-bis(4-phenylbutyl)-)

4(3H)-Pyrimidinone, 2-amino-5,6-bis(4-phenylbutyl)- structure
7752-60-5 structure
Product Name:4(3H)-Pyrimidinone, 2-amino-5,6-bis(4-phenylbutyl)-
CAS No:7752-60-5
MF:C24H29N3O
MW:375.50656580925
CID:580407
PubChem ID:135470612
Update Time:2025-04-19

4(3H)-Pyrimidinone, 2-amino-5,6-bis(4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone, 2-amino-5,6-bis(4-phenylbutyl)-
    • 2-amino-5,6-bis(4-phenylbutyl)-1H-pyrimidin-4-one
    • 2-Amino-4-hydroxy-5,6-bis-(4-phenyl-butyl)-pyrimidin
    • 2-amino-5,6-bis-(4-phenyl-butyl)-3H-pyrimidin-4-one
    • 4-Hydroxy-2-amino-5,6-bis-(4-phenyl-butyl)-pyrimidin
    • AC1L7D1Q
    • CTK2I0872
    • NSC210329
    • DTXSID10308882
    • NSC-210329
    • 2-Amino-5,6-bis(4-phenylbutyl)pyrimidin-4(1H)-one
    • 2-Amino-5,6-bis(4-phenylbutyl)pyrimidin-4(3H)-one
    • 7752-60-5
    • Inchi: 1S/C24H29N3O/c25-24-26-22(18-10-8-16-20-13-5-2-6-14-20)21(23(28)27-24)17-9-7-15-19-11-3-1-4-12-19/h1-6,11-14H,7-10,15-18H2,(H3,25,26,27,28)
    • InChI Key: JKYXLBGHVZYXOB-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(CCCCC2C=CC=CC=2)N=C(N)N1)CCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 375.23127
  • Monoisotopic Mass: 375.231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 559°Cat760mmHg
  • Flash Point: 291.9°C
  • Refractive Index: 1.594
  • PSA: 67.48
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